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Compound of Interest

Compound Name: 4-Aminonicotinohydrazide

CAS No.: 89533-20-0

Cat. No.: B1626781

Get Quote

Executive Summary
4-Aminonicotinohydrazide (4-amino-pyridine-3-carbohydrazide) is a critical pharmacophore

in the development of antitubercular and cardiovascular agents. It serves as a structural hybrid

between Isoniazid (the frontline TB drug) and Nicotinamide. Precise structural characterization

is paramount because the introduction of the amino group at the C4 position significantly alters

the electronic environment of the pyridine ring, leading to distinct spectral fingerprints

compared to its isomers.

This guide provides a rigorous 1H NMR analysis, contrasting 4-aminonicotinohydrazide with

its primary analogs: Isoniazid (4-pyridinecarboxylic acid hydrazide) and 4-Aminonicotinic acid.

Part 1: Molecular Context & Theoretical Framework
Structural Logic
The molecule consists of a pyridine ring substituted at the C3 position with a hydrazide group (
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) and at the C4 position with an amino group (

).

Chemical Formula:

Molecular Weight: 152.15 g/mol

Key Feature: The electron-donating amino group at C4 exerts a strong shielding effect on the

adjacent C5 proton and the para-positioned C2 proton (though C2 is also deshielded by the

ring nitrogen and carbonyl group).

Comparative Structures
Compound Structure

Substitution
Pattern

Symmetry

4-

Aminonicotinohydrazi

de

Pyridine-3-

CONHNH2, 4-NH2
3,4-Disubstituted

Asymmetric (AMX

approx.)

Isoniazid (INH) Pyridine-4-CONHNH2 4-Monosubstituted Symmetric (AA'XX')

Nicotinohydrazide Pyridine-3-CONHNH2 3-Monosubstituted Asymmetric

Part 2: Experimental Protocol
To ensure reproducibility and observation of exchangeable protons (amide/amine), DMSO-d6 is

the mandatory solvent. Protic solvents like

or

will cause the disappearance of

and

signals due to deuterium exchange.

Standard Operating Procedure (SOP)
Sample Preparation: Dissolve 5-10 mg of dry 4-aminonicotinohydrazide in 0.6 mL of

DMSO-d6 (99.9% D).
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Instrument: 400 MHz or higher (500/600 MHz recommended for resolution of aromatic

coupling).

Temperature: 298 K (25°C).

Referencing: TMS (Tetramethylsilane) at 0.00 ppm or residual DMSO pentet at 2.50 ppm.
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Figure 1: End-to-end workflow for the isolation and NMR characterization of 4-
aminonicotinohydrazide.

Part 3: Spectral Analysis & Comparison
Aromatic Region (Pyridine Ring)
The 3,4-substitution pattern creates a unique splitting pattern distinct from the symmetric

AA'XX' pattern of Isoniazid.

H2 (Position 2): Located between the Ring Nitrogen and the Carbonyl group. It appears as a

Singlet (S) (or finely split doublet) significantly downfield due to the electron-withdrawing

effect of the Ring N and C=O.

H6 (Position 6): Adjacent to the Ring Nitrogen.[1] Appears as a Doublet (D).

H5 (Position 5): Adjacent to the electron-donating Amino group (-NH2 at C4). This proton is

significantly shielded (shifted upfield) compared to Isoniazid or Nicotinohydrazide. It appears

as a Doublet (D).

Exchangeable Protons (Hydrazide & Amine)
Amide NH (-CONH-): Most deshielded proton, typically broad.
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Hydrazide NH2 (-NH-NH2): Broad singlet, often upfield.

Aromatic NH2 (Ar-NH2): Broad singlet, distinct from hydrazide amines.

Comparative Data Table (in DMSO-d6)

Proton
Assignment

4-
Aminonicotino
hydrazide (

ppm)

Isoniazid (INH)
(

ppm)

4-
Aminonicotini
c Acid (

ppm)

Multiplicity
(Target)

H2 (Ar) 8.20 - 8.40 8.70 (H2/H6) 8.50 Singlet (S)

H6 (Ar) 7.80 - 8.00 8.70 (H2/H6) 7.90
Doublet (

Hz)

H5 (Ar) 6.50 - 6.70 7.70 (H3/H5) 6.60
Doublet (

Hz)

-CONH- 9.50 - 9.80 10.10 12.00 (COOH) Broad Singlet

Ar-NH2 6.80 - 7.20 N/A 7.00 - 7.50 Broad Singlet

-NH-NH2 4.40 - 4.60 4.60 N/A Broad Singlet

Critical Insight: The diagnostic signal for 4-aminonicotinohydrazide is the H5 doublet at ~6.6

ppm. In Isoniazid, no aromatic protons appear this far upfield (lowest is ~7.7 ppm). This upfield

shift is directly caused by the ortho-amino group.

Isomer Differentiation Logic
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Figure 2: Decision tree for distinguishing 4-aminonicotinohydrazide from Isoniazid and

Nicotinohydrazide.

Part 4: Troubleshooting & Nuances
Proton Exchange
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If the -CONH- or -NH2 peaks are missing or integrated poorly:

Cause: Wet DMSO-d6. Water facilitates rapid proton exchange.

Solution: Use a fresh ampoule of DMSO-d6 or add activated molecular sieves.

Impurity Identification
Common impurities from synthesis (starting materials):

4-Aminonicotinic Acid: Look for the disappearance of the hydrazide peaks (9.5/4.5 ppm) and

the appearance of a very broad carboxylic acid proton >12 ppm.

Ethyl 4-aminonicotinate (Ester intermediate): Look for the ethyl group quartet (~4.3 ppm) and

triplet (~1.3 ppm).

Concentration Effects
At high concentrations (>20 mg/mL), the amide proton (-CONH-) may shift further downfield

due to hydrogen bonding stacking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]

2. merckmillipore.com [merckmillipore.com]

To cite this document: BenchChem. [Technical Analysis: 1H NMR Characterization of 4-
Aminonicotinohydrazide vs. Structural Analogs]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1626781/docs#technical-analysis-1h-nmr-
characterization-of-4-aminonicotinohydrazide-vs-structural-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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